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Compound of Interest

Compound Name: CAY10650

Cat. No.: B15574326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation, storage, and handling of stock

solutions for CAY10650, a potent inhibitor of cytosolic phospholipase A2α (cPLA2α).

Adherence to these protocols is crucial for ensuring the compound's stability, solubility, and

optimal performance in various experimental settings.

Compound Information
CAY10650 is a selective inhibitor of cPLA2α with an IC50 value of 12 nM.[1][2][3][4] It is widely

used in research to study the role of cPLA2α in inflammatory processes, lipid droplet formation,

and prostaglandin E2 (PGE2) secretion.[1][5]

Chemical and Physical Properties
Property Value Source

Molecular Weight 471.5 g/mol [2][3]

Molecular Formula C₂₈H₂₅NO₆ [2][3]

CAS Number 1233706-88-1 [2][3]

Purity >97% [2]

Solubility Data
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The solubility of CAY10650 varies significantly depending on the solvent. It is crucial to use

fresh, anhydrous solvents, as the presence of moisture can reduce solubility, particularly with

DMSO.[1][4] Sonication or gentle warming can aid in dissolution.[1][2]

Solvent Solubility
Concentration
(Molar)

Notes Source

DMSO 20 - 100 mg/mL
42.4 - 212.09

mM

Use fresh,

hygroscopic

DMSO.

Ultrasonic

treatment is

recommended.

[1][2][3][4]

DMF 20 mg/mL ~42.4 mM [3]

Ethanol 24 mg/mL ~50.9 mM [4]

Water Insoluble - [4]

DMSO:PBS (pH

7.2) (1:10)
0.1 mg/mL ~0.21 mM [3]

Signaling Pathway of CAY10650 Action
CAY10650 exerts its effects by inhibiting cPLA2α, a key enzyme in the arachidonic acid

cascade, which leads to the production of pro-inflammatory mediators.
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Caption: CAY10650 inhibits cPLA2α, blocking arachidonic acid release.

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a high-concentration stock solution for in vitro use.

Materials:

CAY10650 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes

Calibrated precision balance

Vortex mixer
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Sonicator (optional)

Procedure:

Equilibrate: Allow the CAY10650 vial to reach room temperature before opening to prevent

condensation.

Weighing: Accurately weigh the desired amount of CAY10650 powder. For example, to

prepare 1 mL of a 10 mM solution, weigh out 4.715 mg of CAY10650 (Molecular Weight =

471.5 g/mol ).

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder. For 4.715

mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve, sonicate the vial in a water

bath for 5-10 minutes.[1][2]

Aliquotting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes

in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.[6]

Storage: Store the aliquots at -20°C or -80°C.

Stock Solution Preparation Workflow
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Caption: Workflow for preparing CAY10650 stock solution.

Storage and Stability
Proper storage is critical to maintain the integrity of CAY10650.
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Form
Storage
Temperature

Stability Source

Solid Powder -20°C ≥ 3 years [2][3]

In Solvent (e.g.,

DMSO)
-20°C Up to 1 year [1]

-80°C Up to 2 years [1]

Important Considerations:

Avoid Freeze-Thaw Cycles: Repeated changes in temperature can degrade the compound.

Aliquotting into single-use volumes is highly recommended.[6]

Light Sensitivity: Store solutions in amber or light-blocking tubes to prevent

photodegradation.

Hygroscopic Nature: CAY10650 powder can absorb moisture. Store in a desiccator.

Dilution for Cell-Based Assays
For cell culture experiments, the DMSO stock solution must be diluted to a working

concentration where the final DMSO concentration is non-toxic to cells (typically ≤0.5%).[6]

Example Dilution:

Prepare an intermediate dilution of the 10 mM stock solution in cell culture medium.

Add the intermediate dilution to the final cell culture volume to achieve the desired final

concentration of CAY10650.

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

By following these detailed protocols and application notes, researchers can ensure the

accurate and effective use of CAY10650 in their studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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